Cas no 3696-66-0 (3-Methylbenzyl Isothiocyanate)
3-Methylbenzyl Isothiocyanate structure
Product Name:3-Methylbenzyl Isothiocyanate
CAS No:3696-66-0
Molecular Formula:C9H9NS
Molecular Weight:163.23946
MDL:MFCD00060410
CID:314275
PubChem ID:138010
3-Methylbenzyl Isothiocyanate Properties
Names and Identifiers
-
- Benzene,1-(isothiocyanatomethyl)-3-methyl-
- 1-(isothiocyanatomethyl)-3-methylbenzene
- 3-Methylbenzyl isothiocyanate
- 1-isothiocyanatomethyl-3-methyl-benzene
- 3-methylbenzyl thiocyanate
- 3-Methyl-benzylisothiocyanat
- m-Tolubenzyl-isothiocyanat
- m-Tolubenzyl-senfoel
- MFCD00060410
- W-200330
- A823486
- 3696-66-0
- NUXFAFWRXGFTQJ-UHFFFAOYSA-N
- DTXSID20190457
- FS-4737
- SCHEMBL2341886
- GEO-02500
- AKOS010126920
- 1-(Isothiocyanatomethyl)-3-methylbenzene #
- Benzene, 1-(isothiocyanatomethyl)-3-methyl-
- FT-0634976
- DB-049045
- 1-(isothiocyanatomethyl)-3-methyl-benzene
- DTXCID30112948
-
- MDL： MFCD00060410
- InChIKey： NUXFAFWRXGFTQJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NS/c1-8-3-2-4-9(5-8)6-10-7-11/h2-5H,6H2,1H3
- SMILES： CC1=CC(=CC=C1)CN=C=S
Computed Properties
- Exact Mass: 163.04600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 163.046
- Heavy Atom Count: 11
- Complexity: 161
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- LogP: 2.59780
- PSA: 44.45000
- Boiling Point: 127 °C
- Flash Point: 113.7°C
- Density: 1.09
3-Methylbenzyl Isothiocyanate Security Information
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22
- Hazardous Material transportation number：2810
- Risk Phrases： 20/21/22-36/37/38
- HazardClass：8
3-Methylbenzyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Methylbenzyl Isothiocyanate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF70858-2g |
Benzene, 1-(isothiocyanatomethyl)-3-methyl- |
3696-66-0 | 99% | 2g |
$178.00 | ||
| abcr | AB150185-2 g |
3-Methylbenzyl isothiocyanate, 99%; . |
3696-66-0 | 99% | 2 g |
€179.10 | 2023-07-20 | |
| Ambeed | A956282-5g |
3-Methylbenzylisothiocyanate |
3696-66-0 | 97% | 5g |
$235.0 | ||
| Fluorochem | 009520-250mg |
3-Methylbenzyl isothiocyanate |
3696-66-0 | 99% | 250mg |
￡26.00 | 2022-03-01 | |
| Oakwood | 009520-250mg |
3-Methylbenzyl isothiocyanate |
3696-66-0 | 99% | 250mg |
$28.00 | 2024-07-19 | |
| TRC | M223220-100mg |
3-Methylbenzyl Isothiocyanate |
3696-66-0 | 100mg |
$ 50.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169960-1g |
3-METHYLBENZYL THIOCYANATE |
3696-66-0 | 1g |
￥1,191.00 |
3-Methylbenzyl Isothiocyanate Related Literature
-
1. 470. Thiocyanogen chloride. Part IV. Reaction with aromatic hydrocarbons; heterolytic and homolytic substitution in benzene homologuesR. G. R. Bacon,R. G. Guy J. Chem. Soc. 1961 2428
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3696-66-0)3-Methylbenzyl Isothiocyanate
Purity:99%
Quantity:5g
Price($):212.0